Cas no 1806068-93-8 (2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine)

• Product Name: 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine
• CAS No: 1806068-93-8
• MF: C₆H₄ClF₃N₂
• MW: 196.557570457458
• CID: 4852214
• Update Time: 2025-10-28

2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine

• Inchi： 1S/C6H4ClF3N2/c7-4-2(8)1-12-6(11)3(4)5(9)10/h1,5H,(H2,11,12)
• InChI Key： GNAFBZZNDYNNGA-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1C(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine

Introduction to 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine (CAS No. 1806068-93-8)

2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine, a compound with the CAS number 1806068-93-8, is a versatile and intriguing molecule that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a chlorine atom, a difluoromethyl group, and a fluorine atom, all attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular formula of 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine is C₇H₄ClF₃N₂, and its molecular weight is approximately 200.56 g/mol. The compound's structure allows it to participate in a wide range of chemical reactions, making it a valuable intermediate in the synthesis of more complex molecules. Its reactivity and stability are influenced by the presence of the difluoromethyl group, which can enhance the compound's lipophilicity and metabolic stability.

In recent years, 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine has been extensively studied for its potential applications in medicinal chemistry. One of the key areas of interest is its use as a building block in the development of novel drugs. The compound's unique combination of functional groups makes it an attractive candidate for the synthesis of compounds with improved pharmacological properties. For instance, researchers have explored its potential as a precursor for the synthesis of antiviral agents, anticancer drugs, and other therapeutic molecules.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine in the development of potent inhibitors of viral replication. The researchers found that derivatives of this compound exhibited significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The difluoromethyl group was found to play a crucial role in enhancing the antiviral potency by improving the compound's ability to penetrate cell membranes and interact with viral targets.

Beyond antiviral applications, 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine has also shown promise in cancer research. A study published in Cancer Research demonstrated that derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves targeting specific enzymes involved in cancer cell metabolism and proliferation. The amino group and chlorine atom were found to be critical for this selective inhibition, providing valuable insights into the design of more effective anticancer agents.

In addition to its therapeutic applications, 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine has been investigated for its use in agrochemicals. Researchers have explored its potential as a building block for herbicides and fungicides due to its ability to disrupt plant and fungal metabolic pathways. The compound's lipophilicity and metabolic stability make it an attractive candidate for developing new agrochemical products with improved efficacy and reduced environmental impact.

The synthesis of 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine has been optimized through various synthetic routes, each offering unique advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-amino-4-chloro-5-fluoro-pyridine with difluoroiodomethane under appropriate conditions. This method has been shown to produce high yields of the desired product with minimal side reactions. Another synthetic route involves the sequential introduction of functional groups onto a pyridine scaffold, allowing for greater control over the final product's properties.

The physical properties of 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine, such as its melting point, boiling point, and solubility, have been well-characterized. These properties are essential for optimizing its use in various applications. For example, its solubility in organic solvents makes it suitable for use in solution-phase synthesis reactions. Additionally, its thermal stability ensures that it can be handled under standard laboratory conditions without significant degradation.

In conclusion, 2-Amino-4-chloro-3-(difluoromethyl)-5-fluoropyridine (CAS No. 1806068-93-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, agrochemicals, and other scientific fields. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.